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Compound of Interest

Compound Name:
1-ethyltetrahydro-2(1H)-

pyrimidinone

CAS No.: 66639-75-6

Cat. No.: B1288736

Get Quote

Core Identity & Applications in Pharmaceutical Synthesis

Executive Summary
1-Ethyltetrahydro-2(1H)-pyrimidinone (CAS: 66639-75-6) is a mono-substituted cyclic urea

derivative belonging to the hexahydropyrimidine class. Unlike its fully substituted analogue

DMPU (1,3-dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone)—a renowned polar aprotic solvent

—this molecule retains a secondary amine proton at the N3 position.

This structural feature classifies it as a protic functional building block rather than an inert

solvent. It serves as a critical intermediate in the synthesis of asymmetric ureas,

pharmaceutical scaffolds (e.g., kinase inhibitors), and specialized electrolytes. Its ability to

undergo selective

-alkylation makes it a valuable tool for diversifying nitrogen heterocycles in drug discovery.
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The properties of 1-ethyltetrahydro-2(1H)-pyrimidinone are governed by its six-membered

ring stability and the hydrogen-bonding capability of the free N-H group.

Table 1: Key Chemical Specifications
Property Specification

IUPAC Name 1-Ethyl-1,3-diazinan-2-one

Common Name -Ethylpropyleneurea (MEPU)

CAS Number 66639-75-6

Molecular Formula

Molecular Weight 128.17 g/mol

Structure Class Cyclic Urea / Hexahydropyrimidine

Physical State Viscous liquid or low-melting solid (Ambient)

Solubility Highly soluble in water, ethanol, DMSO, DCM

pKa (Conjugate Acid) ~0.5 (Amide-like basicity)

Hydrogen Bond Donors 1 (N3-H)

Structural Comparison: The "Protic" Distinction
Researchers must distinguish this molecule from DMPU. The presence of the N-H group

drastically alters reactivity:

DMPU: Inert, aprotic, solvent.

1-Ethyl Derivative: Nucleophilic, protic, intermediate.

Synthesis & Manufacturing Methodologies
The industrial and laboratory synthesis of 1-ethyltetrahydro-2(1H)-pyrimidinone relies on the

cyclization of diamines with carbonic acid derivatives. The most robust protocol involves the

condensation of
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-ethyl-1,3-propanediamine with urea or diethyl carbonate.

Protocol A: Thermal Cyclization with Urea
Mechanism: Transamidation followed by intramolecular cyclization.

Reagents:

-Ethyl-1,3-propanediamine (1.0 eq), Urea (1.1 eq).

Conditions: Melt fusion at 130–150°C or reflux in high-boiling solvent (e.g., amyl alcohol).

Ammonia Evolution: The reaction releases 2 equivalents of ammonia (

). Efficient venting is required.

Purification: Vacuum distillation or recrystallization from ethyl acetate/hexane.

Visualization: Synthesis Pathway
The following diagram illustrates the cyclization logic and subsequent functionalization

potential.
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Figure 1: Cyclocondensation pathway for the synthesis of the 1-ethyl cyclic urea core.

Applications in Organic Synthesis
As a Senior Application Scientist, I recommend utilizing this molecule primarily as a nucleophilic

scaffold. Its unique reactivity profile allows for precise modification at the N3 position.

Asymmetric Urea Synthesis ( Functionalization)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1288736/docs?utm_src=pdf-body-img#technical-guide-1-ethyltetrahydro-2-1h-pyrimidinone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288736?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The free N-H group is sufficiently acidic (pKa ~25 in DMSO) to be deprotonated by bases like

NaH or KOtBu, allowing for alkylation with alkyl halides.

Application: Synthesis of non-symmetrical solvents (e.g., 1-ethyl-3-benzyl-tetrahydro-2(1H)-

pyrimidinone).

Protocol:

Dissolve 1-ethyltetrahydro-2(1H)-pyrimidinone in dry THF.

Add NaH (1.1 eq) at 0°C; stir until

evolution ceases.

Add electrophile (

).

Reflux to complete

-alkylation.

Pharmaceutical Scaffolds (Kinase Inhibition)
The hexahydropyrimidine ring is a bioisostere for piperidines and piperazines.

Mechanism: The urea carbonyl accepts hydrogen bonds, while the N1-ethyl group provides

hydrophobic bulk, fitting into specific hydrophobic pockets in enzymes (e.g., ATP-binding

sites).

Coupling: It serves as a coupling partner in Buchwald-Hartwig aminations to attach aryl

groups to the N3 position.

Visualization: Reactivity Logic
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Chemical Transformations
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Figure 2: Divergent synthesis pathways utilizing the N3-nucleophilic character.

Safety & Handling Protocols
While less volatile than linear amines, cyclic ureas possess specific toxicological risks.

Toxicity: Analogous to DMPU and NMP, this compound should be treated as a potential

reproductive toxin (Reprotox Cat. 2). It may enhance the dermal absorption of other

chemicals.

Handling:

PPE: Butyl rubber gloves (nitrile is often insufficient for cyclic ureas), safety goggles, and

lab coat.

Storage: Hygroscopic. Store under nitrogen in a cool, dry place.

Disposal: Incineration in a chemical waste facility equipped with nitrogen oxide scrubbers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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